Cas no 2171634-87-8 (5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171634-87-8
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6449108
• PubChem ID: 165877923
• Update Time: 2025-06-14

5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 5-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• EN300-1526610
• 2171634-87-8

• Inchi： 1S/C27H31N3O5/c1-18(9-8-15-25(31)32)29-26(33)24(14-6-7-16-28)30-27(34)35-17-23-21-12-4-2-10-19(21)20-11-3-5-13-22(20)23/h2-5,10-13,18,23-24H,6-9,14-15,17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YHAFQMJHEIIDBJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCCC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Additional information on 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Comprehensive Overview of 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171634-87-8)

The compound 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171634-87-8) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyano functional moiety, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its relevance in modern drug discovery and biotechnology applications.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and targeted therapies. The 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid plays a pivotal role in this domain, enabling the efficient assembly of complex peptide sequences. Its CAS No. 2171634-87-8 is often referenced in academic publications and patent filings, particularly in studies exploring "peptide-based therapeutics" or "bioconjugation techniques." This compound's stability and reactivity under mild conditions align with the growing trend toward sustainable and green chemistry practices.

From a structural perspective, the integration of the Fmoc group ensures selective deprotection during peptide elongation, while the cyano moiety offers versatility for further functionalization. Such characteristics are frequently highlighted in searches related to "amino acid derivatives for drug development" or "Fmoc-chemistry applications." Additionally, the compound's compatibility with automated synthesizers has made it a staple in high-throughput screening (HTS) workflows, a topic of significant interest in "AI-driven drug discovery" discussions.

The pharmaceutical industry's focus on "precision medicine" and "biologics" has further amplified the importance of 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid. Its application extends to the synthesis of peptide-drug conjugates (PDCs), a promising area in oncology and immunology. Researchers often inquire about "linkers for antibody-drug conjugates" or "peptide modifications for enhanced bioavailability," where this compound's design proves invaluable. The CAS No. 2171634-87-8 is thus a cornerstone in bridging small-molecule and biologic drug paradigms.

Quality control and analytical validation are critical when working with Fmoc-protected intermediates. Techniques such as HPLC, mass spectrometry, and NMR are commonly employed to ensure purity, as echoed in searches for "analytical methods for peptide intermediates." The compound's shelf life and storage conditions (e.g., anhydrous environments) are also frequently discussed, underscoring its sensitivity to moisture and temperature fluctuations—a key consideration for laboratories optimizing "stable peptide synthesis protocols."

In summary, 5-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171634-87-8) represents a fusion of innovation and practicality in synthetic chemistry. Its alignment with cutting-edge research trends, such as "next-generation therapeutics" and "modular chemical biology tools," ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound will likely remain a focal point for breakthroughs in peptide engineering and beyond.